Cas no 1798524-15-8 (1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one)

• Product Name: 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one
• CAS No: 1798524-15-8
• MF: C₁₄H₂₃N₅O
• MW: 277.365322351456
• CID: 5375691
• Update Time: 2025-07-16

1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl]-2-methylpropan-1-one
• 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one

• Inchi： 1S/C14H23N5O/c1-11(2)14(20)19-7-5-18(6-8-19)12-9-13(17(3)4)16-15-10-12/h9-11H,5-8H2,1-4H3
• InChI Key： ZGTPJLDRHZPFSB-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC(N(C)C)=NN=C2)CC1)(=O)C(C)C

Additional information on 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one

Introduction to 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one (CAS No. 1798524-15-8)

1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by its CAS number 1798524-15-8, belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of this compound features a pyridazine ring linked to a piperazine moiety, both of which are well-known for their role in medicinal chemistry. The presence of a dimethylamino group on the pyridazine ring enhances its solubility and interaction with biological targets, while the piperazine segment contributes to its ability to modulate various neurotransmitter systems. These structural characteristics make 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one a promising candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in pharmaceutical research have highlighted the importance of bioactive heterocycles in addressing various therapeutic challenges. The compound in question has been studied for its potential role in modulating central nervous system (CNS) functions, particularly due to its interaction with serotonin and dopamine receptors. These interactions are critical for the development of treatments for conditions such as depression, anxiety, and neurodegenerative disorders.

In vitro studies have demonstrated that 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one exhibits significant affinity for certain receptor subtypes, suggesting its utility as an agonist or antagonist in pharmacological applications. The compound's ability to cross the blood-brain barrier has also been noted, which is a crucial factor for CNS-targeted drugs. This property ensures that the molecule can reach its intended biological target effectively, thereby enhancing its therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, has been instrumental in optimizing the production process. These methods not only improve the efficiency of synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding mode of 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one with its target receptors. These studies have provided valuable insights into the compound's binding affinity and selectivity, which are critical parameters for drug design. By leveraging computational tools, researchers can predict the pharmacokinetic properties of the compound, thereby facilitating rational drug development.

The pharmacological profile of this compound has been further explored through preclinical studies, which have assessed its efficacy and safety in animal models. Initial results indicate that 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one exhibits favorable pharmacological properties, including moderate potency and low toxicity. These findings have encouraged researchers to pursue further clinical investigations to evaluate its potential as a therapeutic agent.

In conclusion, 1-{4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl}-2-methylpropan-1-one (CAS No. 1798524-15-8) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique chemical properties and promising biological activity make it an attractive candidate for further research and development. As our understanding of drug design and discovery continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.